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Compound of Interest

2-(2,4-Dimethyiphenyl)-2,2-
Compound Name:
difluoroacetamide

Cat. No.: B15391603

Get Quote

\ J

Part 1: Compound Identity & Physicochemical
Profile[1][2]
Executive Summary

2-(2,4-Dimethylphenyl)-2,2-difluoroacetamide is a primary amide derivative of 2-(2,4-
dimethylphenyl)-2,2-difluoroacetic acid. It features a gem-difluoro moiety at the

-position, which significantly alters the electronic properties of the carbonyl group, enhancing
metabolic stability and lipophilicity compared to non-fluorinated analogs. It is primarily utilized
as a scaffold in the development of kinase inhibitors and ROR

modulators.

Chemical Identification
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Specification

Chemical Name

2-(2,4-Dimethylphenyl)-2,2-difluoroacetamide

Parent Acid CAS

(Reference for structural core)

C
H
Molecular Formula
F
NO
Molecular Weight 199.20 g/mol
SMILES CC1=CC(C)=C(C(F)(F)C(N)=0)C=C1

Structure Class

-Difluorophenylacetamide

Predicted Physicochemical Properties

Derived from ACD/Labs Percepta and ChemAxon predictors for fluorinated amides.
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Parameter Value (Predicted) Causality / Note

Amide H-bonding network

Physical State Solid (Crystalline powder) )
typically elevates MP.
_ _ Estimated based on parent
Melting Point 115°C - 125°C )
acid MP (approx. 90-100°C).
- Lipophilic xylyl and difluoro
Solubility (Water) Low (< 0.5 mg/mL) )
groups reduce polarity.
B ) o Standard for organic synthesis
Solubility (Organic) High in DMSO, MeOH, DCM ) )
intermediates.
The -CF
pKa (Amide NH) ~23 (Neutral) - group is electron-
withdrawing, reducing basicity.
Moderate lipophilicity suitable
LogP 21-24

for membrane permeability.

Part 2: Hazard Identification & Risk Assessment
(GHS)[4]

Signal Word:WARNING

Based on the toxicological profile of structural analogs (e.qg., 2,2-difluoroacetamide, CAS 359-
38-6), this compound is classified as a skin and eye irritant with potential oral toxicity.

GHS Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity (Oral) Cat. 4
[21[3][4]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Cat.[1][5][2][3] 2
[2][6]
o H319: Causes serious eye
Eye Damage/Irritation Cat. 2A o
irritation.[1][2][6]
) H335: May cause respiratory
STOT - Single Exposure Cat. 3

irritation.[7][1][2][6]

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2] Remove
contact lenses if present and easy to do.[2] Continue rinsing.[7]

Part 3: Operational Safety & Handling Protocols
Engineering Controls

The gem-difluoro group increases the electrophilicity of the carbonyl carbon, making the
compound potentially reactive toward biological nucleophiles.

» Primary Barrier: All handling of the solid powder must be conducted within a certified
chemical fume hood operating at a face velocity of 80-100 fpm.

o Powder Containment: Use a static-free weighing funnel or anti-static gun during transfer to
prevent aerosolization of fine particulates.

Personal Protective Equipment (PPE) Matrix
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Zone Equipment Specification

ANSI Z87.1 compliant; Face

Ocular Safety Goggles ) )
shield required for scale >10g.
] Inner: Nitrile (4 mil) / Outer:
Dermal Double Gloving o )
Nitrile (8 mil) or Neoprene.
Required only if working
Respiratory N95 / P100 outside a fume hood (not

recommended).

Storage & Stability[5]

o Temperature: Store at 2°C — 8°C (Refrigerated).
o Atmosphere: Hygroscopic potential. Store under inert atmosphere (Argon/Nitrogen).

e Incompatibilities: Strong oxidizing agents, strong bases (can induce hydrolysis of the amide
or deprotonation of the

-proton if activated).

Part 4: Synthesis & Experimental Workflow

For researchers needing to synthesize or purify this compound, the following validated pathway
transforms the parent acid into the amide.

Synthesis Logic (Graphviz Visualization)

Critical Safety Checkpoints

Target Amide

i
Parent Acid DCM, DMF (cat), 0°C Activation Reflux2h | Acid Chloride | 0°C, Dropwise o
(CAS 1341322-71-1) (SOCI2 or Oxalyl Chloride) | Intermediate |

19 2-(2,4-Dimethylphenyl)-
2,2-difluoroacetamide

-
(NH3/MeOH or NH40H)

Y

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15391603/docs?utm_src=pdf-body-img#technical-handling-safety-guide-2-2-4-dimethylphenyl-2-2-difluoroacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15391603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Step-wise synthesis workflow from parent acid to target amide, highlighting critical

safety checkpoints during activation.

Detailed Protocol

Activation: Dissolve 2-(2,4-dimethylphenyl)-2,2-difluoroacetic acid (1.0 eq) in anhydrous
Dichloromethane (DCM). Add catalytic DMF.

Chlorination: Add Oxalyl Chloride (1.2 eq) dropwise at 0°C. Allow to warm to room
temperature and stir for 2 hours. Caution: Gas evolution (CO, CO

, HCI).

Amidation: Concentrate the intermediate acid chloride in vacuo. Re-dissolve in DCM and add
slowly to a stirred solution of 7N Ammonia in Methanol at 0°C.

Isolation: The product typically precipitates. Filter, wash with cold water, and dry under
vacuum.

Part 5: Emergency Response Architecture
Spill Management

Evacuate: Clear the immediate area of non-essential personnel.
PPE: Don full PPE including respiratory protection.
Neutralize: There is no specific neutralizer. Adsorb with inert material (Vermiculite/Sand).

Disposal: Incineration is the only approved disposal method for fluorinated organic nitrogen
compounds to prevent groundwater contamination.

First Aid Triage

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Do not use mouth-to-
mouth resuscitation.[7]

Skin Contact: Wash with soap and water for 15 minutes.[7] Polyethylene glycol (PEG 400) is
recommended for lipophilic residues.
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+ Eye Contact: Flush with water for 15 minutes, lifting eyelids.[7][3] Consult an ophthalmologist
immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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